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Disclaimer: The query "Ppm-18" is ambiguous. Scientific literature prominently features a
compound designated PPM-18, a novel analog of vitamin K with demonstrated anti-cancer
properties. In contrast, "Ppm-18" as a distinct protein phosphatase is not clearly defined in the
available research. The broader family of metal-dependent protein phosphatases is known as
the PPM family (or PP2C).[1][2] This guide will focus on the cellular targets and mechanisms of
the compound PPM-18, based on published research. A brief overview of the PPM
phosphatase family is provided for clarity.

Introduction to the PPM Phosphatase Family

The PPM (Protein Phosphatase, Magnesium/Manganese-dependent) family, also known as
PP2C, is a group of serine/threonine protein phosphatases.[1][3] These enzymes are
characterized by their requirement for metal ions (Mg?* or Mn2*) for their catalytic activity.[3]
The PPM family is involved in a wide array of cellular processes, including the regulation of
stress-activated protein kinase (SAPK) pathways, cell cycle control, and DNA damage
response.[1][3] Notable members of this family include PPM1A (PP2Ca) and PPM1D (WIP1),
which have been implicated in various diseases, including cancer.[3][4]

The Compound PPM-18: A Novel Vitamin K Analog

PPM-18 is a recently identified analog of vitamin K.[5][6] Initially noted for its role in seizure
suppression, recent studies have unveiled its potent anti-cancer activities, particularly in the
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context of bladder cancer.[5][6] This guide delves into the cellular and molecular targets of the
compound PPM-18, summarizing the key findings, experimental approaches, and signaling
pathways involved.

Cellular Effects of PPM-18 in Bladder Cancer

PPM-18 has been shown to significantly inhibit the proliferation of bladder cancer cells and
induce programmed cell death through apoptosis.[5][6] Furthermore, it triggers autophagy, a
cellular process of self-digestion, which in this context, promotes apoptotic cell death.[5][6]

Quantitative Data on the Efficacy of PPM-18

The anti-cancer effects of PPM-18 have been quantified both in vitro and in vivo. The following
tables summarize the key data from studies on bladder cancer cell lines (T24 and EJ) and
xenograft models.

Table 1: In Vitro Cytotoxicity of PPM-18 on Bladder Cancer Cells

Cell Line ICso0 (uM) after 24h
T24 ~15
EJ ~15

Data extracted from dose-response curves presented in the source literature.[5]

Table 2: In Vivo Anti-tumor Efficacy of PPM-18 in a Bladder Cancer Xenograft Model

Mean Tumor .
Treatment Group Dosage ) Survival Rate
Volume Reduction

Control Vehicle - 14.3%

PPM-18 10 mg/kg Significant 85.7%

This table summarizes the reported outcomes of the in vivo study.[5]

Signaling Pathways Modulated by PPM-18
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The anti-cancer activity of PPM-18 is attributed to its ability to modulate several key signaling
pathways. The primary mechanism involves the generation of reactive oxygen species (ROS),

which subsequently activates AMP-activated protein kinase (AMPK) and represses the
PISK/AKT/mTORCL1 signaling cascade.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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